N-[4-(3,4-dimethylphenyl)-1,3-thiazol-2-yl]-3-methoxybenzamide

• IUPAC Name: N-[4-(3,4-dimethylphenyl)-1,3-thiazol-2-yl]-3-methoxybenzamide
• InChI: InChI=1S/C19H18N2O2S/c1-12-7-8-14(9-13(12)2)17-11-24-19(20-17)21-18(22)15-5-4-6-16(10-15)23-3/h4-11H,1-3H3,(H,20,21,22)
• InChI Key: NFPCXKJPZZRXNZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C2=CSC(=N2)NC(=O)C3=CC(=CC=C3)OC)C
• Molecular Formula: C19H18N2O2S
• Molecular Weight: 338.4 g/mol

Description

N-[4-(3,4-dimethylphenyl)-1,3-thiazol-2-yl]-3-methoxybenzamide, also known as DMTB, is a chemical compound that has gained attention in the field of scientific research due to its potential therapeutic properties. DMTB belongs to the class of thiazole derivatives and has been found to possess various biological activities.

Mechanism of Action

The mechanism of action of N-[4-(3,4-dimethylphenyl)-1,3-thiazol-2-yl]-3-methoxybenzamide is not fully understood. However, it is believed to exert its effects through the modulation of various signaling pathways in the body. This compound has been shown to inhibit the activity of cyclooxygenase enzymes, which are involved in the production of inflammatory mediators. It has also been found to modulate the activity of neurotransmitters such as dopamine and serotonin.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects. It has been shown to reduce the production of pro-inflammatory cytokines such as TNF-α and IL-6. Additionally, it has been found to increase the levels of antioxidant enzymes such as superoxide dismutase and catalase. This compound has also been shown to improve cognitive function in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

N-[4-(3,4-dimethylphenyl)-1,3-thiazol-2-yl]-3-methoxybenzamide has several advantages for use in laboratory experiments. It is relatively easy to synthesize and has been found to be stable under various conditions. Additionally, it has been shown to have low toxicity in animal models. However, one limitation of using this compound in laboratory experiments is that it is not very water-soluble, which can make it difficult to administer in certain experimental settings.

Future Directions

There are several potential future directions for research on N-[4-(3,4-dimethylphenyl)-1,3-thiazol-2-yl]-3-methoxybenzamide. One area of interest is its potential use in the treatment of neurodegenerative diseases. Additionally, further research is needed to fully understand the mechanism of action of this compound and its effects on various signaling pathways in the body. Finally, additional studies are needed to determine the optimal dosage and administration route for this compound in various experimental settings.

Synthesis Methods

N-[4-(3,4-dimethylphenyl)-1,3-thiazol-2-yl]-3-methoxybenzamide can be synthesized using a multi-step process that involves the reaction of 3,4-dimethylbenzaldehyde with thiosemicarbazide to form the corresponding thiosemicarbazone. This intermediate is then reacted with 3-methoxybenzoyl chloride to yield the final product, this compound.

Scientific Research Applications

N-[4-(3,4-dimethylphenyl)-1,3-thiazol-2-yl]-3-methoxybenzamide has been studied extensively for its potential applications in the field of medicine. It has been found to exhibit anti-inflammatory, analgesic, and anticonvulsant activities. Additionally, it has been shown to have potential in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.